Cas no 108126-32-5 (1,3-Octadecanediol,2-amino-, 1-phosphate (6CI))

• Product Name: 1,3-Octadecanediol,2-amino-, 1-phosphate (6CI)
• CAS No: 108126-32-5
• MF: C₁₈H₄₀NO₅P
• MW: 381.48766708374
• CID: 127811
• PubChem ID: 644260
• Update Time: 2025-04-18

1,3-Octadecanediol,2-amino-, 1-phosphate (6CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Octadecanediol,2-amino-, 1-phosphate (6CI)
• 2-amino-3-hydroxyoctadecyl dihydrogen phosphate
• D-erythro-Dihydro-D-sphingosine-1-phosphate
• CHEMBL78494
• Sphinganine-1-phosphate
• [(2S,3R)-2-amino-3-hydroxyoctadecyl] dihydrogen phosphate
• 1,3-Octadecanediol, 2-amino-, 1-(dihydrogen phosphate), (2S,3R)- (9CI)
• 19794-97-9
• J-017108
• DTXSID601313490
• BML3-D08
• 1,3-octadecanediol, 2-amino-, 1-(dihydrogen phosphate), (2S,3R)-
• (2S,3R)-2-amino-3-hydroxyoctadecyl dihydrogen phosphate
• NS00126912
• Dihydrosphingosine-1-phosphate, D-erythro
• CBiol_001741
• 108126-32-5
• AKOS030531313
• (2S,3R)-Sphinganine 1-phosphate
• sphinganine 1-(dihydrogen phosphate)
• SCHEMBL195872
• Dihydrosphingosine phosphate
• GTPL2921
• dihydrosphingosine-1-phosphate
• NCGC00161366-01
• Q27077062
• 1,3-Octadecanediol, 2-amino-, 1-(dihydrogen phosphate), [R-(R*,S*)]-
• LMSP01050002
• 1,3-Octadecanediol, 2-amino-, 1-(dihydrogen phosphate), D-erythro- (8CI)
• sphinganine 1-phosphate
• Bio1_001005
• Bio1_000516
• CHEBI:16893
• CS-0059613
• Bio1_000027
• HY-113116
• D-erythro-Dihydrosphingosine 1-phosphate
• C01120
• dihydroS1P
• Sphinganine-phosphate
• HB3871
• C18-Dihydrosphingosine 1-phosphate
• Dihydrosphingosine 1-phosphate

• Inchi： 1S/C18H40NO5P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(20)17(19)16-24-25(21,22)23/h17-18,20H,2-16,19H2,1H3,(H2,21,22,23)/t17-,18+/m0/s1
• InChI Key： YHEDRJPUIRMZMP-ZWKOTPCHSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]([C@@H](CCCCCCCCCCCCCCC)O)N

Computed Properties

• Exact Mass: 381.2646
• Monoisotopic Mass: 381.26441037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 18
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.08
• Melting Point: 175-177°C
• Boiling Point: 548.2°C at 760 mmHg
• Flash Point: 285.3°C
• Refractive Index: 1.49
• PSA: 113.01
• LogP: 4.96550